Cas no 1391408-53-9 ((2S)-2-amino-2-(3-iodophenyl)ethan-1-ol hydrochloride)

• Product Name: (2S)-2-amino-2-(3-iodophenyl)ethan-1-ol hydrochloride
• CAS No: 1391408-53-9
• MF: C₈H₁₁ClINO
• MW: 299.536513566971
• CID: 6612066
• PubChem ID: 91825952
• Update Time: 2026-03-11

(2S)-2-amino-2-(3-iodophenyl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(3-iodophenyl)ethan-1-ol hydrochloride
• (2S)-2-Amino-2-(3-iodophenyl)-ethan-1-ol hydrochloride
• CS-0183188
• (2S)-2-Amino-2-(3-iodophenyl)ethan-1-ol HCl
• 1391408-53-9
• 1212940-65-2
• (2S)-2-amino-2-(3-iodophenyl)ethanol;hydrochloride
• (2S)-2-Amino-2-(3-iodophenyl)-ethan-1-olhydrochloride
• (S)-2-Amino-2-(3-iodophenyl)ethanol hydrochloride
• P12330

• Inchi： 1S/C8H10INO.ClH/c9-7-3-1-2-6(4-7)8(10)5-11;/h1-4,8,11H,5,10H2;1H/t8-;/m1./s1
• InChI Key： ZKHIZYOXOAPUIO-DDWIOCJRSA-N
• SMILES： IC1=CC=CC(=C1)[C@@H](CO)N.Cl

Computed Properties

• Exact Mass: 298.95739g/mol
• Monoisotopic Mass: 298.95739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on (2S)-2-amino-2-(3-iodophenyl)ethan-1-ol hydrochloride

Recent Advances in the Study of (2S)-2-amino-2-(3-iodophenyl)ethan-1-ol hydrochloride (CAS: 1391408-53-9)

The compound (2S)-2-amino-2-(3-iodophenyl)ethan-1-ol hydrochloride (CAS: 1391408-53-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative, characterized by its 3-iodophenyl substituent, has shown promising potential in various therapeutic applications, particularly in the development of targeted therapies and diagnostic agents. The presence of the iodine atom in its structure makes it a valuable candidate for radiolabeling studies, which are crucial in positron emission tomography (PET) imaging and other nuclear medicine applications.

Recent studies have focused on the synthesis optimization of this compound to improve its yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel asymmetric synthesis route that achieved >99% enantiomeric excess, addressing previous challenges in stereoselective preparation. This advancement is particularly significant as the (S)-enantiomer has demonstrated superior biological activity compared to its (R)-counterpart in receptor binding assays.

In pharmacological research, (2S)-2-amino-2-(3-iodophenyl)ethan-1-ol hydrochloride has emerged as a key intermediate in the development of dopamine D2 receptor ligands. A recent structure-activity relationship study published in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibit nanomolar affinity for D2 receptors, with potential applications in neurological disorder treatments. The iodine atom's strategic position allows for further functionalization while maintaining receptor binding affinity, making it a versatile scaffold for medicinal chemistry optimization.

The compound's potential in cancer therapeutics has also been explored. A 2024 study in Molecular Pharmaceutics demonstrated that radioiodinated derivatives of (2S)-2-amino-2-(3-iodophenyl)ethan-1-ol hydrochloride showed selective uptake in tumor xenograft models, with particularly high accumulation in thyroid cancer cells. This property, combined with its favorable pharmacokinetic profile, positions it as a promising candidate for theranostic applications in oncology.

From a chemical biology perspective, researchers have utilized this compound as a molecular probe to study protein-ligand interactions. Its fluorescence properties, when appropriately derivatized, have enabled real-time monitoring of receptor conformational changes. A recent Nature Chemical Biology publication highlighted its use in elucidating allosteric modulation mechanisms of G protein-coupled receptors, providing new insights into receptor signaling pathways.

Ongoing clinical investigations are exploring the safety and efficacy of radioiodinated versions of this compound as imaging agents. Preliminary results from phase I trials suggest favorable biodistribution patterns and low toxicity profiles, though further studies are needed to fully evaluate its diagnostic potential. The compound's unique combination of chemical properties and biological activity continues to make it a subject of intense research across multiple pharmaceutical disciplines.

Future research directions include the development of bifunctional derivatives for targeted drug delivery systems and the exploration of its potential in neurodegenerative disease diagnostics. As synthetic methodologies continue to advance and our understanding of its biological interactions deepens, (2S)-2-amino-2-(3-iodophenyl)ethan-1-ol hydrochloride is poised to play an increasingly important role in both basic research and clinical applications within the chemical biology and pharmaceutical fields.